5-methyl-N-(1-methylbutyl)-3-isoxazolecarboxamide
Description
Synthesis Analysis
The synthesis of isoxazole derivatives often involves strategies like the one-pot synthesis method, which can generate a variety of isoxazole carboxamides including those with methyl substitutions. For example, Martins et al. (2002) described the synthesis of 3-methylisoxazole-5-carboxamides and 5-[(1H-pyrazol-1-yl)carbonyl]-3-methyl isoxazoles from 3-methyl isoxazole-5-carboxylic acid, showcasing a method that could potentially be adapted for the synthesis of 5-methyl-N-(1-methylbutyl)-3-isoxazolecarboxamide (Martins et al., 2002).
Molecular Structure Analysis
The molecular structure of isoxazole derivatives, including 5-methyl-N-(1-methylbutyl)-3-isoxazolecarboxamide, can be elucidated using spectroscopic techniques. Shahidha et al. (2014) conducted a vibrational spectral analysis of a similar compound, providing insights into the equilibrium geometry, harmonic vibrational wavenumbers, and various bonding features that can also be relevant for understanding the structure of 5-methyl-N-(1-methylbutyl)-3-isoxazolecarboxamide (Shahidha et al., 2014).
Chemical Reactions and Properties
Isoxazole compounds can undergo a variety of chemical reactions, including cycloadditions, substitutions, and transformations, depending on their specific substituents. Kondo et al. (1989) discussed the synthesis and reactions of 5-(tributylstannyl)isoxazoles, which can provide insights into the reactivity of 5-methyl-N-(1-methylbutyl)-3-isoxazolecarboxamide under different conditions (Kondo et al., 1989).
properties
IUPAC Name |
5-methyl-N-pentan-2-yl-1,2-oxazole-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c1-4-5-7(2)11-10(13)9-6-8(3)14-12-9/h6-7H,4-5H2,1-3H3,(H,11,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RENKJCKSWZIZJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)NC(=O)C1=NOC(=C1)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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